Cas no 2171632-44-1 (3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamidopropanoic acid)

• Product Name: 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamidopropanoic acid
• CAS No: 2171632-44-1
• MF: C₂₃H₂₆N₂O₆
• MW: 426.462346553802
• CID: 5968377
• PubChem ID: 165578201
• Update Time: 2025-06-14

3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamidopropanoic acid
• EN300-1538430
• 2171632-44-1
• 3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methoxybutanamido]propanoic acid

• Inchi： 1S/C23H26N2O6/c1-30-13-11-20(22(28)24-12-10-21(26)27)25-23(29)31-14-19-17-8-4-2-6-15(17)16-7-3-5-9-18(16)19/h2-9,19-20H,10-14H2,1H3,(H,24,28)(H,25,29)(H,26,27)
• InChI Key： WAXBETGHZXDAOT-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NCCC(=O)O)=O)CCOC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 426.17908655g/mol
• Monoisotopic Mass: 426.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 11
• Complexity: 605
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 114Ų

Additional information on 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamidopropanoic acid

Recent Advances in the Study of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamidopropanoic acid (CAS: 2171632-44-1)

The compound 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamidopropanoic acid (CAS: 2171632-44-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its fluorenylmethoxycarbonyl (Fmoc) protecting group and methoxybutanamido moiety, is being explored for its potential applications in peptide synthesis, drug delivery systems, and as a building block for novel therapeutic agents. Recent studies have focused on its synthetic pathways, physicochemical properties, and biological activities, making it a compound of interest for researchers aiming to develop innovative biomedical solutions.

One of the key areas of research involving this compound is its role in solid-phase peptide synthesis (SPPS). The Fmoc group is widely used as a temporary protecting group for amino acids during peptide synthesis, and the unique structure of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamidopropanoic acid offers advantages in terms of stability and reactivity. Recent publications have highlighted its utility in the synthesis of complex peptides with improved yield and purity. For instance, a 2023 study demonstrated its effectiveness in the production of antimicrobial peptides, showcasing its potential in addressing antibiotic resistance.

In addition to its applications in peptide synthesis, this compound has also been investigated for its potential in drug delivery systems. The methoxybutanamido moiety provides enhanced solubility and bioavailability, which are critical factors in the development of effective pharmaceutical formulations. Recent preclinical studies have explored its use as a linker in antibody-drug conjugates (ADCs), where it facilitates the targeted delivery of cytotoxic agents to cancer cells while minimizing off-target effects. These findings suggest that 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamidopropanoic acid could play a pivotal role in the next generation of cancer therapeutics.

Furthermore, the compound's physicochemical properties, such as its stability under various pH conditions and its compatibility with common organic solvents, have been characterized in recent research. These properties are essential for its integration into large-scale pharmaceutical manufacturing processes. A 2024 study published in the Journal of Medicinal Chemistry detailed the optimization of synthetic routes for this compound, achieving higher yields and reduced production costs. Such advancements are crucial for its potential commercialization and widespread use in the pharmaceutical industry.

Despite these promising developments, challenges remain in the full utilization of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamidopropanoic acid. For example, further studies are needed to fully elucidate its metabolic pathways and potential toxicity profiles. Ongoing research aims to address these gaps, with a focus on in vivo studies and clinical trials. The compound's versatility and unique chemical properties position it as a valuable tool for future innovations in chemical biology and drug development.

In conclusion, the recent research on 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamidopropanoic acid (CAS: 2171632-44-1) underscores its potential as a multifunctional compound in peptide synthesis, drug delivery, and therapeutic applications. As scientists continue to explore its properties and applications, this molecule is poised to make significant contributions to the advancement of biomedical science. Future studies will likely focus on scaling up production, optimizing its use in clinical settings, and expanding its applications to other areas of medicine.